Cas no 1620451-38-8 (tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• CAS No: 1620451-38-8
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD22570649
• CID: 2093863
• PubChem ID: 84071692
• Update Time: 2025-11-01

tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• 1620451-38-8
• P13363
• SCHEMBL15898108
• 3-Azetidineacetic acid, alpha-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• tert-Butyl 3-(1-amino-2-methoxy-2-oxo-ethyl)azetidine-1-carboxylate
• EN300-381050
• DTXSID501135366
• MFCD22570649
• 3-Azetidineacetic acid, I+/--amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• AKOS023833870
• t-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• SY121993
• Methyl 2-Amino-2-(1-Boc-azetidin-3-yl)acetate
• SB12497
• AS-51715
• tert-butyl3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• DB-115286
• VPC45138
• CS-0054092

• MDL： MFCD22570649
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-5-7(6-13)8(12)9(14)16-4/h7-8H,5-6,12H2,1-4H3
• InChI Key： HGSNWIDVQSMJKV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)OC)N)C1)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 315.6±12.0 °C at 760 mmHg
• Flash Point: 144.7±19.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate

tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 1620451-38-8: A Versatile Building Block in Medicinal Chemistry and Drug Discovery

tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 1620451-38-8) is a synthetically accessible compound with a unique structural framework that has garnered significant attention in recent years. This molecule features a azetidine ring fused to a carboxylate group, with a 1-amino-2-methoxy-2-oxoethyl substituent, making it a valuable scaffold for medicinal chemistry applications. The tert-butyl ester group provides stability during synthetic manipulations, while the amine functionality offers opportunities for further derivatization. Recent advances in heterocyclic chemistry and bioorthogonal reactions have further expanded its utility in drug discovery pipelines.

The azetidine ring is a four-membered saturated nitrogen-containing heterocycle known for its ability to mimic the conformational flexibility of natural amino acids. This property has been exploited in the design of peptidomimetic compounds, which are increasingly used as enzyme inhibitors and receptor modulators. A 2023 study published in Journal of Medicinal Chemistry demonstrated that azetidine-based scaffolds exhibit enhanced metabolic stability compared to traditional peptide analogs, making them promising candidates for prodrug development. The 1-amino group in tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate can be readily functionalized via coupling reactions, such as Suzuki-Miyaura cross-coupling or Staudinger ligation, enabling the creation of target-specific ligands.

The 2-methoxy-2-oxoethyl side chain in tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate plays a critical role in modulating hydrophobic interactions with biological targets. A 2024 investigation in ACS Medicinal Chemistry Letters highlighted its application in the development of selective kinase inhibitors. By fine-tuning the length and branching of the side chain, researchers were able to achieve high selectivity for tyrosine kinases involved in cancer signaling pathways. The carboxylate group in this molecule also facilitates electrostatic interactions with positively charged residues in protein active sites, a feature that has been leveraged in the design of anti-inflammatory agents.

Recent developments in solid-phase synthesis have further enhanced the synthetic tractability of tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate. The tert-butyl ester group acts as a protecting group that can be selectively removed under mild acidic conditions, enabling the preparation of peptide conjugates and protease-sensitive linkers. This property is particularly valuable in the creation of targeted drug delivery systems, where the cleavage of the ester linkage can be triggered by specific proteases overexpressed in tumor microenvironments. A 2023 review in Advanced Drug Delivery Reviews emphasized the versatility of azetidine-based prodrugs in improving drug solubility and bioavailability.

The 1-amino group in tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate also serves as a handle for bioconjugation reactions, enabling the attachment of fluorescent probes, radioisotopes, or antibodies for imaging and therapeutic applications. A 2024 study in Nature Chemical Biology demonstrated the use of this compound as a linker in antibody-drug conjugates (ADCs), where its stability in physiological conditions and efficient cleavage by lysosomal enzymes were key to achieving optimal therapeutic indices. The methoxy group in the side chain was found to enhance solubility and reduce off-target toxicity, highlighting its importance in molecular design.

In summary, tert-Butyl 3-(1-amino-2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 1620451-38-8) represents a highly functionalized scaffold with diverse applications in medicinal chemistry. Its modular structure allows for structure-activity relationship (SAR) studies, while its chemical stability and biocompatibility make it an ideal candidate for drug development. As research in heterocyclic chemistry and bioconjugation technologies continues to advance, the potential of this compound to address unmet medical needs in oncology, infectious diseases, and neurodegenerative disorders is likely to expand significantly.